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Compound of Interest

Compound Name:
1-Methyl-4-(4-piperidyl)piperazine

Dihydrochloride

Cat. No.: B580792 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available solubility data for 1-
Methyl-4-(4-piperidyl)piperazine Dihydrochloride (CAS 1219979-73-3), a key intermediate

in the synthesis of various pharmaceutical agents. Due to the limited availability of specific

quantitative data in publicly accessible literature, this guide summarizes the qualitative solubility

information and furnishes a detailed, generalized experimental protocol for its precise

determination.

Data Presentation: Qualitative Solubility
Publicly available information on the solubility of 1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride is qualitative. The data is summarized in the table below. For context,

information on the corresponding free base, 1-Methyl-4-(4-piperidyl)piperazine, is also

included.
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Compound Solvent
Solubility
Description

Citation

1-Methyl-4-(4-

piperidyl)piperazine

Dihydrochloride

Water Soluble [1]

Organic Solvents Soluble [1]

1-Methyl-4-(4-

piperidyl)piperazine

(Free Base)

Water Soluble [2]

It is important to note that hydrochloride salts of piperazine derivatives are generally

characterized by their good solubility in aqueous solutions.[3][4]

Experimental Protocols: Determining Equilibrium
Solubility
For researchers requiring precise, quantitative solubility data, the isothermal shake-flask

method is a well-established and reliable approach.[3] The following protocol is a generalized

procedure for determining the equilibrium solubility of 1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride in a specified solvent.

Objective: To determine the equilibrium solubility of 1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride in a selected solvent at a specific temperature.

Materials:

1-Methyl-4-(4-piperidyl)piperazine Dihydrochloride (solid)

Selected solvent (e.g., deionized water, phosphate-buffered saline pH 7.4, ethanol)

Sealed glass vials

Orbital shaker with temperature control

Centrifuge
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Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system or other suitable analytical

instrument

Procedure:

Preparation of Supersaturated Solutions: Add an excess amount of solid 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride to a glass vial containing a known volume of the

selected solvent. The presence of undissolved solid is crucial for ensuring equilibrium is

reached.

Equilibration: Securely seal the vials and place them in an orbital shaker with the

temperature set to the desired experimental condition (e.g., 25 °C or 37 °C). The samples

should be agitated for a sufficient duration (typically 24-48 hours) to ensure that equilibrium

between the dissolved and undissolved solute is achieved.[3]

Phase Separation: After the equilibration period, cease agitation and allow the vials to stand,

permitting the excess solid to sediment. To further ensure the removal of undissolved

particles, centrifuge the vials at a high speed.[3]

Sample Collection and Filtration: Carefully withdraw a known volume of the clear

supernatant using a syringe. Immediately filter the collected solution through a 0.22 µm

syringe filter into a clean vial. This step is critical to remove any remaining microparticulates.

[3]

Quantification: Analyze the concentration of the dissolved compound in the filtrate using a

validated analytical method, such as HPLC.

Data Reporting: The solubility is expressed as the concentration of the compound in the

saturated solution, typically in units of mg/mL or mol/L, at the specified temperature.

Mandatory Visualization
Synthesis Workflow Diagram
The following diagram illustrates a typical synthesis pathway for 1-Methyl-4-(4-
piperidyl)piperazine Dihydrochloride, as described in the patent literature.[5] This process
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involves the reductive amination of N-Boc-piperidin-4-one with N-methylpiperazine, followed by

deprotection and salt formation.

Step 1: Reductive Amination

Step 2: Deprotection & Salt Formation

N-methylpiperazine

Intermediate Compound
(N-Boc protected)

Reacts with

N-Boc-piperidin-4-one Solvent A + Alkali

In presence of

Reducing Agent

Added in batches

Intermediate Compound

1-Methyl-4-(4-piperidyl)piperazine
Dihydrochloride (Product)

Dissolved in

Methanol Saturated HCl in Methanol

Added dropwise

Click to download full resolution via product page

Synthesis of 1-Methyl-4-(4-piperidyl)piperazine Dihydrochloride.

Experimental Workflow for Solubility Determination
The diagram below outlines the key steps of the isothermal shake-flask method for determining

the equilibrium solubility of a compound.
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Workflow for determining equilibrium solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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